ethyl 4-[2-chloro-5-(4H-1,2,4-triazol-4-yl)benzoyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-chloro-5-(1,2,4-triazol-4-yl)benzoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H18ClN5O3/c1-2-25-16(24)21-7-5-20(6-8-21)15(23)13-9-12(3-4-14(13)17)22-10-18-19-11-22/h3-4,9-11H,2,5-8H2,1H3
• InChI Key: GVOKGFGBSIFGMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=C(C=CC(=C2)N3C=NN=C3)Cl
• Molecular Formula: C16H18ClN5O3
• Molecular Weight: 363.80 g/mol

Description

Ethyl 4-[2-chloro-5-(4H-1,2,4-triazol-4-yl)benzoyl]-1-piperazinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-[2-chloro-5-(4H-1,2,4-triazol-4-yl)benzoyl]-1-piperazinecarboxylate is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, inhibiting angiogenesis, and suppressing the expression of pro-inflammatory cytokines. Additionally, this compound has shown potent antibacterial and antifungal activity by inhibiting the activity of enzymes involved in cell wall synthesis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress, alter mitochondrial function, and modulate the expression of various genes involved in cell proliferation and apoptosis. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using ethyl 4-[2-chloro-5-(4H-1,2,4-triazol-4-yl)benzoyl]-1-piperazinecarboxylate in lab experiments is its potent activity against various diseases. Additionally, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its therapeutic potential.

Future Directions

There are several future directions for the research of ethyl 4-[2-chloro-5-(4H-1,2,4-triazol-4-yl)benzoyl]-1-piperazinecarboxylate. One of the significant areas of research is in the development of novel therapeutic agents for the treatment of cancer, bacterial and fungal infections, and neurological disorders. Additionally, future research may focus on elucidating the mechanism of action of this compound and identifying potential targets for drug development. Furthermore, research may also focus on identifying potential side effects and toxicity of this compound to ensure its safety for clinical use.

Synthesis Methods

Ethyl 4-[2-chloro-5-(4H-1,2,4-triazol-4-yl)benzoyl]-1-piperazinecarboxylate can be synthesized through a multi-step process. The first step involves the reaction of 2-chloro-5-nitrobenzoic acid with hydrazine hydrate to form 2-chloro-5-nitrobenzohydrazide. The second step involves the reaction of 2-chloro-5-nitrobenzohydrazide with triethyl orthoformate to form ethyl 2-chloro-5-nitrobenzoate. The third step involves the reaction of ethyl 2-chloro-5-nitrobenzoate with sodium azide to form ethyl 2-azido-5-chlorobenzoate. The final step involves the reaction of ethyl 2-azido-5-chlorobenzoate with piperazine to form this compound.

Scientific Research Applications

Ethyl 4-[2-chloro-5-(4H-1,2,4-triazol-4-yl)benzoyl]-1-piperazinecarboxylate has potential applications in various scientific research fields. One of the significant applications of this compound is in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, bacterial and fungal infections, and neurological disorders.